Cas no 2792217-32-2 (Imino(methyl)(3-(trifluoromethyl)phenyl)-l6-sulfanone (hydrochloride))

• Product Name: Imino(methyl)(3-(trifluoromethyl)phenyl)-l6-sulfanone (hydrochloride)
• CAS No: 2792217-32-2
• MF: C₈H₉ClF₃NOS
• MW: 259.676370382309
• CID: 5862802
• PubChem ID: 165657657
• Update Time: 2025-10-28

Imino(methyl)(3-(trifluoromethyl)phenyl)-l6-sulfanone (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• Imino(methyl)(3-(trifluoromethyl)phenyl)-l6-sulfanone (hydrochloride)
• 2792217-32-2
• EN300-37416550
• imino(methyl)[3-(trifluoromethyl)phenyl]-lambda6-sulfanone hydrochloride

• Inchi： 1S/C8H8F3NOS.ClH/c1-14(12,13)7-4-2-3-6(5-7)8(9,10)11;/h2-5,12H,1H3;1H
• InChI Key： SDUBIMBCBPBSQS-UHFFFAOYSA-N
• SMILES： Cl.S(C)(C1C=CC=C(C(F)(F)F)C=1)(=N)=O

Computed Properties

• Exact Mass: 259.0045473g/mol
• Monoisotopic Mass: 259.0045473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on Imino(methyl)(3-(trifluoromethyl)phenyl)-l6-sulfanone (hydrochloride)

Compound CAS No. 2792217-32-2: Imino(methyl)(3-(trifluoromethyl)phenyl)-l6-sulfanone (hydrochloride)

The compound with CAS No. 2792217-32-2, known as Imino(methyl)(3-(trifluoromethyl)phenyl)-l6-sulfanone (hydrochloride), is a highly specialized chemical entity with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a trifluoromethyl-substituted phenyl group, an imino group, and a sulfanone moiety. The hydrochloride salt form suggests its application in pharmaceuticals or as an intermediate in organic synthesis.

Recent advancements in chemical synthesis have enabled the precise construction of such complex molecules. The trifluoromethyl group, a common substituent in medicinal chemistry, imparts stability and enhances bioavailability. The imino group, on the other hand, plays a crucial role in hydrogen bonding and can influence the compound's solubility and pharmacokinetic properties. The sulfanone moiety adds another layer of functionality, potentially contributing to enzyme inhibition or receptor binding.

Research into Imino(methyl)(3-(trifluoromethyl)phenyl)-l6-sulfanone (hydrochloride) has revealed promising results in several areas. For instance, studies have demonstrated its potential as an inhibitor of specific kinase enzymes, which are often implicated in cancer progression. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery efforts targeting inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the imino group through condensation reactions and the introduction of the trifluoromethyl phenyl group via Suzuki coupling or similar cross-coupling reactions. The hydrochloride salt is typically formed during the final purification step to ensure optimal stability and bioavailability.

In terms of applications, Imino(methyl)(3-(trifluoromethyl)phenyl)-l6-sulfanone (hydrochloride) holds great promise in the development of novel therapeutic agents. Its unique combination of functional groups allows for diverse interactions within biological systems, making it a versatile candidate for drug design. Furthermore, its stability under physiological conditions suggests potential use in chronic disease treatments where long-term administration is required.

Recent studies have also explored the environmental impact of this compound. Given its complex structure and high degree of functionalization, it is expected to undergo rapid metabolism and excretion, minimizing its ecological footprint. This attribute is particularly important for compounds intended for pharmaceutical use, where environmental safety is a growing concern.

In conclusion, Imino(methyl)(3-(trifluoromethyl)phenyl)-l6-sulfanone (hydrochloride) represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structure, combined with recent research findings, positions it as a valuable asset in the development of innovative therapeutic solutions. As further studies unfold, this compound is likely to contribute significantly to the advancement of medicinal chemistry and related fields.